Cas no 1021127-11-6 (8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product name: 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021127-11-6
• MF: C₂₀H₂₁N₃O₅
• MW: 383.397845029831
• CID: 6283328
• PubChem ID: 42109512

8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021127-11-6
• VU0632461-1
• F5047-0344
• AKOS024493498

• Inchi： 1S/C20H21N3O5/c24-17(16-7-4-13-28-16)22-10-8-20(9-11-22)18(25)23(19(26)21-20)12-14-27-15-5-2-1-3-6-15/h1-7,13H,8-12,14H2,(H,21,26)
• InChI Key： RROYPENUDORTTC-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(C3=CC=CO3)=O)CC2)NC(N1CCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 383.14812078g/mol
• Monoisotopic Mass: 383.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų
• XLogP3: 1.7

Additional information on 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021127-11-6)

The compound 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021127-11-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex spirocyclic framework, combined with functional groups such as furan-2-carbonyl and phenoxyethyl, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel spirocyclic compounds has surged due to their diverse pharmacological properties. The 1,3,8-triazaspiro[4.5]decane-2,4-dione core of this compound is a key feature that contributes to its stability and bioactivity. This scaffold is often explored for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The incorporation of the furan-2-carbonyl moiety further enhances its potential as a bioactive molecule, given furan derivatives' known interactions with enzymes and receptors.

One of the most frequently searched questions in scientific databases is: "What are the applications of spirocyclic compounds in drug discovery?" This highlights the growing interest in such molecules. The 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies this trend, as its structure aligns with modern drug design principles, including molecular rigidity and target selectivity. These attributes are critical for reducing off-target effects and improving drug efficacy.

Another hot topic in the pharmaceutical industry is the exploration of heterocyclic compounds for their neuroprotective and anti-neurodegenerative properties. The phenoxyethyl group in this compound suggests potential interactions with neurotransmitter systems, making it a subject of interest for researchers studying conditions like Alzheimer's disease and Parkinson's disease. Its CAS No. 1021127-11-6 is often referenced in patents and academic papers investigating novel treatments for these disorders.

From a synthetic chemistry perspective, the preparation of 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step reactions, including cyclization and acylations. These processes are optimized to achieve high yields and purity, which are essential for pharmacological studies. The compound's solubility and stability under physiological conditions are also critical factors being evaluated in preclinical research.

In conclusion, 8-(furan-2-carbonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021127-11-6) represents a fascinating area of research with broad implications for drug development. Its unique structure and functional groups position it as a valuable tool for exploring new therapeutic avenues, particularly in CNS disorders and inflammatory diseases. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge pharmaceutical research.